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Compound of Interest

DIVINYLTETRAMETHYLDISILAN
E

Cat. No. B073463

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and procedural information for
divinyltetramethyldisilane (CAS No. 2627-95-4). The following sections detail the chemical
and physical properties, safety hazards, proper handling and storage procedures, emergency
response, and a representative experimental protocol for its synthesis.

Chemical and Physical Properties

Divinyltetramethyldisilane is a volatile and flammable organosilicon compound. Its key
physical and chemical properties are summarized in the table below.
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Property Value

Molecular Formula C8H180Si2

Molecular Weight 186.40 g/mol [1]

Appearance Colorless liquid[2]

Boiling Point 139 °C[1]

Melting Point -99 °C[1]

Flash Point 21.7 °C (71.1 °F) - closed cup[1]
Density 0.809 g/mL at 25 °CJ[1]
Refractive Index n20/D 1.411[1]

Safety and Hazard Information

Divinyltetramethyldisilane is classified as a highly flammable liquid and vapor.[3][4][5] It is
crucial to understand and mitigate the risks associated with its use.

Hazard Identification
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Hazard Class GHS Classification  Signal Word Hazard Statement
H225: Highly
Flammable Liquids Category 2 Danger flammable liquid and
vapour.[3][5]
Skin
Not Classified - -

Corrosion/Irritation

Serious Eye

o Not Classified - -
Damage/Irritation
Respiratory or Skin -
o Not Classified - -
Sensitisation
Germ Cell
o Not Classified - -
Mutagenicity
Carcinogenicity Not Classified - -

Reproductive Toxicity Not Classified - -

Specific Target Organ
Toxicity (Single Not Classified - -

Exposure)

Specific Target Organ
Toxicity (Repeated Not Classified - -

Exposure)

Note: While not formally classified for skin and eye irritation under GHS in some SDS, other
sources indicate it may cause skin and eye irritation.[6]

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor

immediately.[5][7]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult
a doctor.[7]

Eye Contact

Rinse with pure water for at least 15 minutes.

Consult a doctor.[7]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a doctor or Poison
Control Center immediately.[5][7]

Handling, Storage, and Personal Protective

Equipment

Proper handling and storage procedures are essential to ensure safety when working with

divinyltetramethyldisilane.

Handling

Avoid inhalation of vapor or mist.[8]

Keep away from sources of ignition - No smoking.[3][8]

Take measures to prevent the buildup of electrostatic charge.[3][8]

Use explosion-proof electrical, ventilating, and lighting equipment.[3][7]

Use only non-sparking tools.[3][7]

Ground and bond containers when transferring material.[6][7]
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o Wear appropriate personal protective equipment.

» Handle in a well-ventilated place.[5]

Storage

o Keep container tightly closed in a dry and well-ventilated place.[3][8]
e Store in a cool place, away from heat and sources of ignition.
o Containers that are opened must be carefully resealed and kept upright to prevent leakage.

» Store away from incompatible materials such as oxidizing agents.

| : . PPE)

PPE Type Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US).[7]

Wear fire/flame resistant and impervious
Skin Protection clothing. Handle with gloves that have been

inspected prior to use.[7]

If exposure limits are exceeded, or irritation is
Respiratory Protection experienced, use a full-face respirator with an
appropriate cartridge.[7]

Emergency Procedures: Chemical Spill Response

A prompt and appropriate response to a chemical spill is critical to minimizing harm to
personnel and the environment. The following workflow outlines the general procedure for
handling a divinyltetramethyldisilane spill.
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Immediate Actions

Alert others in the area

Y

Evacuate non-essential personnel

Y

Eliminate ignition sources

Assess"he Spill

Determine the size of the spill

Y

Evaluate the immediate risk

Can the spill be handled safely?

i

Yes N
Spill Cleanup Seek Assistance
\ \
Don appropriate PPE Call emergency services and EHS
Y

Contain the spill with absorbent material

Y

Apply absorbent material to the spill

Y

Collect absorbed material with non-sparking tools

A

Place in a sealed container for hazardous waste disposal

\4

Decontaminate the area and equipment

\4

Report the incident to a supervisor

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of divinyltetramethyldisilane.
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Experimental Protocols

Divinyltetramethyldisilane is a versatile reagent in organosilicon chemistry. It is commonly
used in hydrosilylation reactions and can be synthesized via a Grignard reaction.

Representative Synthesis of Divinyltetramethyldisilane
via Grignard Reaction

This protocol is based on the general principles of Grignard synthesis and information from
patent literature. Note: This is a representative procedure and may require optimization. All
work should be conducted in a fume hood with appropriate PPE.

Materials:

Magnesium turnings

e Bromomethane

e Anhydrous alkane solvent (e.g., hexane, heptane)
 Vinyltriethoxysilane

e Dry nitrogen atmosphere

» Standard laboratory glassware for air-sensitive reactions (e.g., Schlenk line, three-neck flask,
dropping funnel, condenser)

Procedure:
e Grignard Reagent Preparation:

o Set up a three-neck flask equipped with a dropping funnel, a condenser, and a nitrogen
inlet.

o Under a dry nitrogen atmosphere, add magnesium turnings to the flask.

o Add a small amount of anhydrous alkane solvent to cover the magnesium.
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o Dissolve bromomethane in the anhydrous alkane solvent and add it to the dropping funnel.

o Slowly add a small portion of the bromomethane solution to the magnesium. The reaction
may need to be initiated (e.g., with a crystal of iodine or gentle heating).

o Once the reaction has started, add the remaining bromomethane solution dropwise at a
rate that maintains a gentle reflux.

o After the addition is complete, continue to stir the reaction mixture until the magnesium is
consumed.

o Reaction with Vinyltriethoxysilane:
o Cool the Grignard reagent to 0 °C.
o Slowly add vinyltriethoxysilane to the Grignard reagent with vigorous stirring.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.

e Hydrolysis and Workup:

[¢]

Carefully quench the reaction by slowly adding it to a mixture of ice and a dilute acid (e.g.,
HCI).

[¢]

Separate the organic layer and wash it with water and brine.

[e]

Dry the organic layer over an anhydrous drying agent (e.g., MgSO4).

o

Filter off the drying agent and remove the solvent by rotary evaporation.
 Purification:

o Purify the crude product by fractional distillation under reduced pressure to obtain pure
divinyltetramethyldisilane.
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Grignard Reagent Preparation

Add Mg and anhydrous solvent to flask under N2

A

Slowly add bromomethane solution

A

Maintain gentle reflux until Mg is consumed

Reaction with Silane

Cool Grignard reagent to 0 °C

A

Slowly add vinyltriethoxysilane

A

Warm to room temperature and stir

Hydrolysis‘?nd Workup

Quench reaction with ice/acid

\

Separate organic layer

\

Wash with water and brine

\

Dry organic layer

Y

Remove solvent by rotary evaporation

A\

Purify by fractional distillation

Click to download full resolution via product page

Caption: Workflow for the synthesis of divinyltetramethyldisilane via a Grignard reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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